Cas no 2229017-92-7 (2-(6-methoxy-5-methylpyridin-3-yl)butanoic acid)

• Product Name: 2-(6-methoxy-5-methylpyridin-3-yl)butanoic acid
• CAS No: 2229017-92-7
• MF: C₁₁H₁₅NO₃
• MW: 209.241703271866
• CID: 6290809
• PubChem ID: 165646811
• Update Time: 2025-08-05

2-(6-methoxy-5-methylpyridin-3-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(6-methoxy-5-methylpyridin-3-yl)butanoic acid
• EN300-1762258
• 2229017-92-7

• Inchi： 1S/C11H15NO3/c1-4-9(11(13)14)8-5-7(2)10(15-3)12-6-8/h5-6,9H,4H2,1-3H3,(H,13,14)
• InChI Key： RRUSSKJWWNYEPD-UHFFFAOYSA-N
• SMILES： OC(C(C1C=NC(=C(C)C=1)OC)CC)=O

Computed Properties

• Exact Mass: 209.10519334g/mol
• Monoisotopic Mass: 209.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 59.4Ų

Additional information on 2-(6-methoxy-5-methylpyridin-3-yl)butanoic acid

Compound CAS No 2229017-92-7: 2-(6-Methoxy-5-Methylpyridin-3-Yl)Butanoic Acid

The compound with CAS No 2229017-92-7, commonly referred to as 2-(6-methoxy-5-methylpyridin-3-yl)butanoic acid, is a fascinating molecule with significant potential in various fields. This compound belongs to the class of organic compounds known as pyridine derivatives, which are widely studied for their unique chemical properties and applications in pharmaceuticals, agrochemicals, and materials science.

The structure of 2-(6-methoxy-5-methylpyridin-3-yl)butanoic acid consists of a pyridine ring substituted with a methoxy group at position 6, a methyl group at position 5, and a butanoic acid moiety at position 3. This substitution pattern imparts specific electronic and steric effects that influence the compound's reactivity and functionality. Recent studies have highlighted its potential as a building block for synthesizing bioactive molecules, particularly in the development of new drug candidates.

One of the most promising applications of this compound lies in its role as an intermediate in the synthesis of complex molecules. Researchers have demonstrated that its unique structure allows for efficient coupling reactions, such as Suzuki-Miyaura cross-coupling, which are critical in constructing diverse chemical frameworks. This has led to its use in the development of novel antibiotics and anticancer agents, where precise control over molecular architecture is essential.

In addition to its synthetic utility, 2-(6-methoxy-5-methylpyridin-3-yl)butanoic acid exhibits interesting pharmacological properties. Preclinical studies have shown that it possesses moderate inhibitory activity against certain enzymes associated with inflammatory diseases. This makes it a valuable lead compound for further optimization in drug discovery programs targeting conditions such as arthritis and neurodegenerative disorders.

The synthesis of this compound typically involves multi-step processes that combine traditional organic chemistry techniques with modern catalytic methods. A recent advancement in its synthesis involves the use of palladium-catalyzed coupling reactions, which significantly improve yield and selectivity compared to conventional methods. This has made large-scale production more feasible, paving the way for broader industrial applications.

From an environmental perspective, the compound's stability and biodegradability are critical factors for its sustainable use. Studies have shown that under aerobic conditions, it undergoes rapid microbial degradation, minimizing its environmental footprint. This aligns with current trends toward greener chemistry practices and supports its use in eco-friendly chemical processes.

In conclusion, CAS No 2229017-92-7, or 2-(6-methoxy-5-methylpyridin-3-yl)butanoic acid, represents a versatile molecule with diverse applications across multiple disciplines. Its structural features, synthetic accessibility, and pharmacological properties make it an invaluable tool for researchers and industry professionals alike. As ongoing research continues to uncover new insights into its potential uses, this compound is poised to play an increasingly important role in advancing scientific innovation.